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The table below summarizes the optimal conditions and performance for three non-cyanide gold leaching

methods, as determined by experimental studies using Response Surface Methodology (RSM) and ANOVA.

Lixiviant
Optimal
Conditions

Key Influencing Parameter
(ANOVA)

Maximum Gold
Recovery

Remarks

| Thiocyanate (SCN⁻) [1] | • 500 mM SCN⁻ • 100 mM Fe³⁺ • 50% Pulp Density • pH=2, 24 hours | Initial

SCN⁻ concentration (p < 0.0001) [1] | 96% from an oxide ore [1] | • 1000 times less toxic than cyanide. •

Lower consumption compared to thiourea and thiosulfate. [1] | | Thiourea ((NH₂)₂CS) [2] | • Acidic

conditions (pH ~1-2) • Presence of an oxidant (e.g., Fe³⁺) | Not specified in the provided results, but the

Fe³⁺/SCN⁻ ratio is known to be critical. [2] [1] | High potential (industrial pilot plants exist) [2] | • Faster

kinetics than cyanide. • Main challenge is high consumption due to decomposition. [2] | | Glycine (Amino

Acid) [3] | • 0.05 M Glycine • Strong oxidant (e.g., KMnO₄) • pH=13 (Alkaline) | Glycine concentration

(optimal at 0.05 M; higher concentrations reduce efficacy) [3] | 84.36% from e-waste [3] | • Environmentally

friendly. • Heap leaching is more effective than agitation. [3] | | Sodium Isocyanate-based Reagent [4] | •

Reagent synthesized at 600°C • 2 hours leaching | Not specified in the provided results [4] | >90% from e-

waste [4] | • Good selectivity for gold. • Effective on both gold concentrate and e-waste. [4] |

Detailed Experimental Protocols

Here are the methodologies used in the key studies cited above to obtain the optimized data.
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Thiocyanate Leaching from Oxide Ore [1]:

Experimental Design: A D-optimal Response Surface Methodology (RSM) design with 20
experiments was used to investigate three parameters: initial SCN⁻ concentration (10-500 mM),

initial Fe³⁺ concentration (10-500 mM), and pulp density (10-50% w/v).
Leaching Procedure: Experiments were conducted at 25°C and pH 2 for 24 hours. The

solution was agitated, and samples were analyzed to determine gold recovery.
Statistical Analysis: A multiple linear regression model was fitted, and ANOVA was used to

determine the significance of each parameter. The model's adequacy was checked via the R²
value and the signal-to-noise ratio.

Amino Acid (Glycine) Leaching [3]:

Parameter Testing: The study focused on the effects of amino acid type (glycine, alanine,
histidine), concentration (with 0.05 M as optimal for glycine), pH (alkaline, up to 13), and the

addition of strong oxidants like potassium permanganate.
Validation Methods: Electrochemical tests were used to confirm the gold dissolution

capability under different conditions. The performance was validated by leaching gold from
actual gold-containing electronic waste.

Leaching Method: The study concluded that heap leaching was more effective than agitation
leaching for this system.

Thiourea Leaching from E-Waste [2]:

Core Principle: Thiourea leaching requires an acidic medium (sulfuric acid is common) and
an oxidizing agent like ferric ion (Fe³⁺) or hydrogen peroxide to dissolve gold.

Process Challenge: A major focus of the experimental protocol is managing thiourea
consumption, as it readily decomposes in acidic, oxidizing environments. Optimizing oxidant

concentration and reaction time is critical.

Workflow for Parameter Optimization

The following diagram illustrates the standard workflow for optimizing a gold leaching process using

statistical design and analysis, as demonstrated in the research.
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Key Takeaways for Researchers

ANOVA Pinpoints Drivers: Statistical analysis is powerful for identifying the most influential

parameters. For instance, in thiocyanate leaching, the initial thiocyanate concentration was the most
significant factor, while pulp density and ferric concentration had less impact [1].
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Factor Interaction: While the thiocyanate study found interactions between parameters to be

negligible [1], this is not always the case. RSM is particularly valuable for uncovering these complex
interactions in other leaching systems.

Beyond Leaching: A complete, sustainable process involves steps after the gold is dissolved.
Research is focused on coupling thiourea leaching with recovery methods like adsorption,
cementation, or electrowinning to create a closed-loop system [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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